Cas no 447403-30-7 (2,4(3H,5H)-Thiophenedione,3-(hydroxymethylene)-, (3E)-)

• Product Name: 2,4(3H,5H)-Thiophenedione,3-(hydroxymethylene)-, (3E)-
• CAS No: 447403-30-7
• MF: C₅H₄O₃S
• MW: 144.148460388184
• CID: 327685
• PubChem ID: 45083521
• Update Time: 2025-04-19

2,4(3H,5H)-Thiophenedione,3-(hydroxymethylene)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 2,4(3H,5H)-Thiophenedione,3-(hydroxymethylene)-, (3E)-
• 2,4(3H,5H)-Thiophenedione, 3-(hydroxymethylene)-, (3E)- (9CI)
• 447403-30-7
• 2,4(3H,5H)-Thiophenedione,3-(hydroxymethylene)-,(3E)-(9ci)

• Inchi： 1S/C5H4O3S/c6-1-3-4(7)2-9-5(3)8/h1,6H,2H2/b3-1+
• InChI Key： RFGHHNTWLZRTIB-HNQUOIGGSA-N
• SMILES： S1C(/C(=C/O)/C(C1)=O)=O

Computed Properties

• Exact Mass: 143.988
• Monoisotopic Mass: 143.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7A^2
• XLogP3: 0.9